Cas no 2137512-65-1 (5-(aminomethyl)-8-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid)

• Product Name: 5-(aminomethyl)-8-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• CAS No: 2137512-65-1
• MF: C₁₁H₁₃FN₂O₂
• MW: 224.231526136398
• CID: 6077120
• PubChem ID: 165485973
• Update Time: 2025-05-21

5-(aminomethyl)-8-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(aminomethyl)-8-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• 2137512-65-1
• EN300-1124526

• Inchi： 1S/C11H13FN2O2/c12-9-2-1-6(4-13)7-3-10(11(15)16)14-5-8(7)9/h1-2,10,14H,3-5,13H2,(H,15,16)
• InChI Key： GHKBGJIQEKQCLG-UHFFFAOYSA-N
• SMILES： FC1=CC=C(CN)C2=C1CNC(C(=O)O)C2

Computed Properties

• Exact Mass: 224.09610582g/mol
• Monoisotopic Mass: 224.09610582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 75.4Ų

Additional information on 5-(aminomethyl)-8-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid

Research Brief on 5-(aminomethyl)-8-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid (CAS: 2137512-65-1)

This research brief provides an overview of the latest advancements and studies related to the compound 5-(aminomethyl)-8-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid (CAS: 2137512-65-1). This molecule, a fluorinated tetrahydroisoquinoline derivative, has garnered significant interest in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and therapeutic development. Recent studies have focused on its synthesis, pharmacological properties, and potential as a scaffold for novel bioactive compounds.

The compound's unique structural features, including the aminomethyl and carboxylic acid functional groups, make it a versatile intermediate for the development of peptidomimetics and small-molecule inhibitors. Recent research has explored its role in modulating protein-protein interactions, particularly in the context of neurological disorders and cancer. The fluorine substitution at the 8-position is believed to enhance metabolic stability and bioavailability, which are critical factors in drug design.

A 2023 study published in the Journal of Medicinal Chemistry detailed the efficient synthesis of 5-(aminomethyl)-8-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid using a multi-step route involving asymmetric hydrogenation and fluorination. The study highlighted the compound's high enantiomeric purity and its potential as a building block for chiral drugs. Another recent investigation, featured in Bioorganic & Medicinal Chemistry Letters, demonstrated its utility in the design of protease inhibitors, showing promising activity against key enzymes involved in inflammatory pathways.

In addition to its synthetic applications, the compound has been evaluated for its pharmacokinetic properties. Preclinical studies have indicated favorable absorption and distribution profiles, with low toxicity observed in animal models. These findings suggest its potential as a lead compound for further optimization. Researchers are also exploring its incorporation into larger peptide frameworks to enhance target specificity and potency.

Future directions for research on 5-(aminomethyl)-8-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid include its application in targeted drug delivery systems and its role in the development of next-generation therapeutics for complex diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. This brief underscores the compound's growing importance in the field and highlights the need for continued investigation into its full therapeutic potential.